Cas no 1806295-96-4 (Methyl 2,5-dibromopyridine-4-acetate)

• Product Name: Methyl 2,5-dibromopyridine-4-acetate
• CAS No: 1806295-96-4
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• MDL: MFCD28785082
• CID: 4707228
• Update Time: 2025-06-08

Methyl 2,5-dibromopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dibromopyridine-4-acetate

• MDL： MFCD28785082
• Inchi： 1S/C8H7Br2NO2/c1-13-8(12)3-5-2-7(10)11-4-6(5)9/h2,4H,3H2,1H3
• InChI Key： LIOGRYCTIQTFAK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Methyl 2,5-dibromopyridine-4-acetate

Methyl 2,5-dibromopyridine-4-acetate (CAS No. 1806295-96-4): An Overview

Methyl 2,5-dibromopyridine-4-acetate (CAS No. 1806295-96-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with two bromine atoms and an acetate ester group. The combination of these functional groups imparts a range of chemical properties that make it an attractive candidate for various research and industrial applications.

The synthesis of Methyl 2,5-dibromopyridine-4-acetate typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the bromination of a pyridine derivative followed by esterification to form the final product. The detailed synthetic route can vary depending on the specific conditions and catalysts used, but the general process is well-documented in the literature. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing the overall cost and environmental impact of production.

In the context of medicinal chemistry, Methyl 2,5-dibromopyridine-4-acetate has shown promise as a building block for the synthesis of bioactive molecules. The bromine substituents on the pyridine ring can serve as handles for further functionalization, allowing for the introduction of various pharmacophores and bioactive moieties. This flexibility makes it a valuable intermediate in the development of new drugs and therapeutic agents. For instance, recent studies have explored its use in the synthesis of compounds with anti-inflammatory and anti-cancer properties.

The physical and chemical properties of Methyl 2,5-dibromopyridine-4-acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

In terms of spectroscopic properties, Methyl 2,5-dibromopyridine-4-acetate exhibits distinct peaks in nuclear magnetic resonance (NMR) and mass spectrometry (MS) spectra. The NMR spectrum shows characteristic signals for the pyridine ring protons, the methyl ester group, and the bromine substituents. The MS spectrum provides information about the molecular weight and fragmentation patterns, which are useful for structural elucidation and purity assessment.

The stability of Methyl 2,5-dibromopyridine-4-acetate under different conditions is an important consideration for its storage and handling. It is generally stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In addition to its applications in medicinal chemistry, Methyl 2,5-dibromopyridine-4-acetate has found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. Recent research has focused on incorporating this compound into polymer matrices to enhance their electrical conductivity and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The environmental impact of Methyl 2,5-dibromopyridine-4-acetate is another area of ongoing research. While it is not classified as a hazardous substance under current regulations, its potential effects on ecosystems are being studied to ensure safe handling and disposal practices. Environmental fate studies have shown that it degrades relatively quickly under natural conditions, reducing its long-term impact on the environment.

In conclusion, Methyl 2,5-dibromopyridine-4-acetate (CAS No. 1806295-96-4) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and properties make it an important intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the field of chemistry.